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Introduction
"Weedmaster" is a trade name for a line of herbicides used to control a wide spectrum of

broadleaf weeds.[1][2] Formulations of Weedmaster primarily contain the active ingredients

dicamba and 2,4-dichlorophenoxyacetic acid (2,4-D), both of which are auxinic herbicides.[1][2]

[3] Other formulations may contain glyphosate.[4][5] These active ingredients, particularly

dicamba and 2,4-D, are effective but can be susceptible to off-target movement, commonly

known as spray drift.[3][6]

Spray drift is the movement of a pesticide through the air away from the intended target. It

occurs primarily in two forms:

Particle Drift: The physical movement of liquid spray droplets by wind.[3][7] Smaller droplets

are more susceptible to being carried long distances.[7]

Vapor Drift (Volatility): The movement of a pesticide as a gas or vapor after it has been

deposited on the target surface.[3][6] This is influenced by temperature and the chemical

properties of the herbicide formulation.[6]

Recent studies have highlighted that tank-mixing herbicides can alter drift potential. For

instance, adding glyphosate to a dicamba solution can increase the volatilization of dicamba,
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potentially by lowering the pH of the spray mixture.[8][9] Given the potential for damage to

sensitive, non-target crops, residential areas, and ecosystems, rigorous analysis and effective

mitigation of spray drift are critical.[10][11]

These application notes provide detailed protocols for the analysis of "Weedmaster" spray drift

and the evaluation of mitigation techniques, designed for use in research and development

settings.

Section 1: Spray Drift Analysis Protocols
Protocol 1.1: Field Measurement of Spray Drift
Deposition
This protocol outlines a field-based method for quantifying off-target spray drift, adapted from

established international standards (e.g., ISO 22866, ASABE S561.1).[12][13]

Objective: To quantify the deposition of herbicide at various distances downwind from the

application area under specific environmental and application conditions.

Methodology:

Site Selection: Choose a flat, open test site with a uniform surface (e.g., bare ground or low-

cut grass) and no obstructions that could interfere with airflow.

Layout of Collector Lines:

Establish a spray application zone of a defined width and length.

Place multiple drift collector lines perpendicular to the direction of the spray path,

extending downwind from the edge of the application zone.[13]

Collectors should be placed at logarithmic or fixed intervals (e.g., 1m, 2.5m, 5m, 10m,

20m, 50m, 100m) to capture the deposition curve.

Sample Collectors:

Use artificial collectors such as water-sensitive paper, Mylar sheets, or petri dishes

containing a trapping medium. For quantitative analysis, a fluorescent tracer dye is often
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added to the spray tank, and collectors like filter paper or glass fiber filters are used.[14]

Bioindicator plants (sensitive species) can also be placed at each station to assess

biological drift effects.[15]

Meteorological Monitoring:

An on-site weather station is required.[13][16]

Continuously record wind speed and direction, temperature, and relative humidity at boom

height throughout the application.[13][17] Measurements should be taken upwind of the

spray area.

Spray Application:

Prepare the spray solution in a calibrated sprayer, adding a fluorescent tracer if

quantitative analysis is desired.

Conduct the application according to a predefined plan, documenting all parameters:

nozzle type, pressure, boom height, and ground speed.[18]

Sample Collection and Analysis:

Immediately after the spray cloud has passed, carefully collect the samples to prevent

contamination.

If using a tracer, wash the collectors with a known volume of solvent (e.g., deionized water

or alcohol).

Analyze the rinsate using a fluorometer to determine the amount of tracer deposited per

unit area.[14]

Convert the tracer concentration to herbicide deposition based on the tank mix ratio.

Data Reporting:

Report drift deposition as a percentage of the application rate at each downwind distance.
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Compile a complete record of the meteorological conditions and application parameters

for each test run.[17]

Protocol 1.2: Wind Tunnel Analysis of Droplet Size
Spectra
This protocol describes a controlled laboratory method for characterizing the droplet size

distribution of a spray solution, following standards such as ASABE S572.1.[12][19]

Objective: To measure the droplet size spectrum produced by specific nozzle and pressure

combinations to predict their drift potential.

Methodology:

Equipment: A low-speed wind tunnel equipped with a laser diffraction or laser imaging

system.[14][19]

Test Conditions:

Set the wind tunnel to a specific air speed that simulates field application conditions (e.g.,

5 to 40 km/h for ground applications).[18]

Maintain and record ambient temperature and humidity.[19]

Nozzle Setup:

Mount the test nozzle in the wind tunnel, ensuring the spray is released perpendicular to

the laser beam.

Set the spray pressure accurately using a calibrated pressure gauge.[19]

Spray Liquid: Use water or the specific herbicide tank mix for the test.[20] The properties of

the liquid can affect atomization.

Data Acquisition:

Activate the sprayer and the laser analysis system.
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The instrument measures the size of thousands of droplets passing through the laser

beam.

Perform multiple measurement runs for each nozzle/pressure combination to ensure

repeatability.

Data Analysis and Key Metrics:

The system software generates a droplet size distribution.

Report key metrics that are indicative of drift potential:[20][21]

Dᵥ₅₀ (Volume Median Diameter, VMD): The droplet diameter at which 50% of the spray

volume is contained in smaller droplets. Larger VMDs generally indicate lower drift

potential.[20]

% Volume < 100 µm (V100): The percentage of the spray volume comprised of fine

droplets smaller than 100 micrometers. This is a primary indicator of drift-prone fines.

[20]

Relative Span (RS): A measure of the uniformity of the droplet sizes. A lower RS

indicates a more uniform spray.[21]

Section 2: Spray Drift Mitigation Techniques and
Protocols
Effective drift management involves an integrated approach considering equipment, weather,

and chemical formulation.[22]

Protocol 2.1: Comparative Evaluation of Drift Reduction
Technologies (DRTs)
Objective: To quantify the effectiveness of a Drift Reduction Technology (e.g., a new nozzle,

adjuvant) compared to a standard reference.

Methodology:
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Establish a Baseline: Select a standard reference nozzle (e.g., a conventional flat-fan

nozzle) and application pressure.[20]

Conduct Wind Tunnel Analysis (as per Protocol 1.2):

Measure the droplet size spectrum (VMD, % Volume < 100 µm) for the reference nozzle.

Measure the droplet size spectrum for the DRT (e.g., an air-induction nozzle or the

reference nozzle with a drift reduction adjuvant added to the tank).[23]

Calculate Drift Reduction Potential:

Compare the % Volume < 100 µm generated by the DRT to the baseline.

The percentage reduction in this value is a direct measure of the technology's

effectiveness in reducing driftable fines.

(Optional) Field Validation (as per Protocol 1.1):

Conduct a field study comparing downwind deposition from the DRT against the baseline

reference. This validates the wind tunnel findings under real-world conditions.

Best Management Practices (BMPs) for Spray Drift
Mitigation
Adherence to the following practices is essential to minimize off-target drift of "Weedmaster"
and similar herbicides.

Monitor Weather Conditions:

Wind Speed: Do not spray when wind speeds are below 3 mph (due to unpredictable

direction and potential for inversions) or above 10 mph.[24] The ideal range is typically

between 3 and 10 mph.[7][24]

Wind Direction: Always spray when the wind is blowing away from sensitive areas (e.g.,

susceptible crops, residential areas, bodies of water).[22]
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Temperature Inversions: Do not spray during a temperature inversion.[24] Inversions are

characterized by calm, clear conditions where cool air is trapped near the surface,

allowing fine spray droplets to remain suspended and travel long distances.[3]

Temperature and Humidity: Avoid spraying in high temperatures (>80-85°F) and low

humidity, as this increases droplet evaporation, leading to smaller, more drift-prone

droplets.[6][24]

Select Appropriate Application Equipment:

Nozzles: Use approved low-drift nozzles, such as air-induction (AI) or venturi types.[7]

These nozzles are designed to produce coarser, larger droplets.

Pressure: Operate nozzles within the manufacturer's recommended pressure range. Using

lower pressures generally produces larger droplets.[7]

Boom Height: Keep the spray boom as low as possible while maintaining proper spray

pattern overlap to reduce the time droplets are exposed to wind.[24][25]

Manage the Spray Mixture:

Drift Reduction Adjuvants (DRAs): Consider using an approved DRA, which can increase

the viscosity of the spray solution and produce larger droplets.[24] However, DRAs are not

a substitute for other BMPs.[24]

Tank Mixing: Be aware that tank-mixing certain products can increase drift potential. For

example, adding glyphosate to dicamba formulations can increase dicamba volatility.[8][9]

Always follow label instructions regarding tank-mix partners.[26]

Establish Buffer Zones:

Leave an unsprayed buffer zone between the target area and adjacent sensitive areas.

[24] Herbicide labels may specify mandatory buffer distances.[24]

Section 3: Data Presentation
Quantitative data from drift analysis should be presented clearly for comparison.
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Table 1: Example Droplet Size Spectra for Different Nozzle Types (at 40 PSI)

Nozzle Type
Nozzle
Model

VMD (Dᵥ₅₀)
[µm]

% Volume <
100 µm

Relative
Span (RS)

Drift
Potential
Classificati
on

Standard

Flat-Fan
XR11003 180 14.5% 1.2 High

Turbo TeeJet TT11003 250 7.2% 1.0 Medium

Air Induction AIXR11003 380 2.1% 0.8 Low

Air Induction

Turbo

TwinJet

TTI11003 550 < 1.0% 0.7 Very Low

Note: Data are illustrative. Actual values must be determined experimentally as per Protocol

1.2.

Table 2: Summary of Best Management Practices for "Weedmaster" Application
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Parameter Recommendation Rationale

Wind Speed 3 - 10 mph

Avoids unpredictable drift

during calm conditions and

excessive drift in high winds.[7]

[24]

Temperature < 80-85 °F
Minimizes vapor drift (volatility)

and droplet evaporation.[6][24]

Temperature Inversion DO NOT SPRAY

Prevents suspended droplets

from traveling long distances.

[3][24]

Boom Height
As low as possible for good

coverage

Reduces droplet exposure to

wind.[25]

Nozzle Type
Air Induction (AI) or other low-

drift

Produces coarser droplets that

are less likely to drift.[7]

Spray Pressure
Lower end of nozzle's

recommended range
Creates larger droplets.[7]

Adjuvants
Use approved Drift Reduction

Agent (DRA)
Increases droplet size.

Buffer Zones
Follow label; establish as

needed

Allows droplets to settle before

reaching sensitive areas.[24]

Section 4: Visualizations
Diagram 1: Key Factors Influencing Herbicide Spray
Drift
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Caption: A diagram illustrating the interconnected factors that contribute to spray drift potential.

Diagram 2: Experimental Workflow for a Field Drift Study
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Caption: A sequential workflow for conducting a field-based spray drift deposition study.

Diagram 3: Decision Logic for Drift Mitigation Strategy
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Begin Application Planning
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Click to download full resolution via product page

Caption: A decision-making flowchart for selecting and implementing spray drift mitigation

strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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